Cas no 1804695-26-8 (3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid
• CAS No: 1804695-26-8
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4849373
• Update Time: 2025-07-04

3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H4F2N2O4/c8-5(9)3-1-2-4(7(12)13)10-6(3)11(14)15/h1-2,5H,(H,12,13)
• InChI Key： ZURGTRRFWHIRCG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)N=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid

3-(Difluoromethyl)-2-nitropyridine-6-carboxylic Acid: A Comprehensive Overview

3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid (CAS No. 1804695-26-8) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research of 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid.

Chemical Structure and Properties

3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid is a substituted pyridine derivative with a difluoromethyl group and a nitro group attached to the pyridine ring. The difluoromethyl group is known for its ability to modulate the electronic properties of the molecule, while the nitro group imparts additional reactivity and stability. The carboxylic acid functional group further enhances the compound's solubility and reactivity in various solvents. These structural features make 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid an attractive candidate for a wide range of chemical and biological applications.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-nitropyridine-6-carbonitrile with difluorocarbene, followed by hydrolysis to form the carboxylic acid. Another method involves the direct substitution of a halogenated pyridine derivative with difluoromethane in the presence of a suitable base. These synthetic routes have been optimized to achieve high yields and purity, making 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid readily accessible for further research and development.

Biological Activities

3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid has shown promising biological activities in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a valuable tool in drug discovery. For instance, it has been shown to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

Clinical Applications and Research Advances

The potential clinical applications of 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid are currently being explored through preclinical studies and early-stage clinical trials. Researchers are investigating its efficacy in treating various diseases, including cancer, inflammatory disorders, and metabolic syndromes. Preliminary results have been encouraging, with several studies reporting significant therapeutic effects in animal models.

In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the anti-cancer properties of 3-(Diffluoromethyl)-2-nitropyridine-6-carboxylic acid. The compound was found to selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted therapy. Another study published in Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory effects in vitro and in vivo, demonstrating its ability to reduce inflammation without significant toxicity.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(Difluoromethyl)-2-nitropyridine-6-carboxylic acid is poised to uncover new insights into its mechanisms of action and potential therapeutic applications. Future studies will likely focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and evaluating its safety profile in more advanced clinical trials. As our understanding of this compound continues to grow, it is expected to play an increasingly important role in the development of novel therapeutics for various diseases.